Cas no 21419-30-7 ( )

  structure
  structure
Product Name: 
CAS No:21419-30-7
MF:C8H18ClNO
MW:179.687621593475
CID:911764
PubChem ID:13478908
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-aminooctan-2-one,hydrochloride
    • 2-Octanone, 3-amino-, hydrochloride
    • 3-Amino-octan-2-on, Hydrochlorid
    • 3-amino-octan-2-one, hydrochloride
    • AGN-PC-00MQLJ
    • hydrochloride salt of 3-amino-2-octanone
    • NSC407233
    • 21419-30-7
    • 3-Aminooctan-2-one--hydrogen chloride (1/1)
    • SCHEMBL1512461
    • DTXSID90541811
    • NSC-407233
    •  
    • Inchi: 1S/C8H17NO.ClH/c1-3-4-5-6-8(9)7(2)10;/h8H,3-6,9H2,1-2H3;1H
    • InChI Key: RRLALLMDYPQZAH-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C)C(CCCCC)N

Computed Properties

  • Exact Mass: 143.13111
  • Monoisotopic Mass: 179.107692
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 101
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1

Experimental Properties

  • Density: 0.885
  • Boiling Point: 202.3°C at 760 mmHg
  • Flash Point: 76.2°C
  • Refractive Index: 1.44
  • PSA: 43.09
  • LogP: 2.98530
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